Cyp1B1-IN-2

• Molecular Formula: C20H11F3O2
• Molecular Weight: 340.3 g/mol
• InChI: InChI=1S/C20H11F3O2/c21-20(22,23)14-6-3-5-13(10-14)18-11-17(24)16-9-8-12-4-1-2-7-15(12)19(16)25-18/h1-11H
• InChIKey: WUYAXFIMCSEVKJ-UHFFFAOYSA-N

Cyp1B1-IN-2: A High-Potency Inhibitor of Cytochrome P450 1B1 for Overcoming Chemoresistance

Cyp1B1-IN-2 (also identified as hCYP1B1-IN-2) refers to a class of small-molecule inhibitors targeting cytochrome P450 1B1 (CYP1B1). This enzyme is a validated therapeutic target aberrantly overexpressed in various solid tumors [1], where its activity contributes to drug resistance and cancer progression [2]. It is crucial to note that the name 'Cyp1B1-IN-2' is associated with two distinct chemical structures in scientific literature and vendor catalogs [3][4]. One is designated compound 9j (CAS: 727730-24-7), an α-naphthoflavone derivative . The other is designated compound 3n (CAS: 3043683-33-3), a 1,8-naphthalimide derivative . Both are characterized by their high potency against CYP1B1 and are primarily utilized in research settings to investigate the enzyme's role in chemoresistance, particularly with taxane-based chemotherapies like paclitaxel [5].

CYP1B1 pathway Inhibition studies in tumor models; supports chemoresistance investigation

Chemotype selection Two distinct structures (α‑naphthoflavone or 1,8‑naphthalimide core) with different selectivity profiles

Research models Paclitaxel‑resistance reversal and AhR‑CYP1B1 signaling axis; taxane‑based combination studies

• [1] Murray, G. I., Taylor, M. C., McFadyen, M. C., McKay, J. A., Greenlee, W. F., Burke, M. D., & Melvin, W. T. (1997). Tumor-specific expression of cytochrome P450 CYP1B1. Cancer Research, 57(14), 3026-3031. View Source
• [2] McFadyen, M. C., & Murray, G. I. (2005). Cytochrome P450 1B1: a novel anticancer therapeutic target. Future Oncology, 1(2), 259-263. View Source
• [3] Horley, N. J., Beresford, K. J. M., Kaduskar, S., Joshi, P., McCann, G. J. P., Ruparelia, K. C., Williams, I. S., Gatchie, L., Sonawane, V. R., Bharate, S. B., & Chaudhuri, B. (2020). Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. European Journal of Medicinal Chemistry, 187, 111938. View Source
• [4] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [5] Martinez, V. G., O'Connor, R., Liang, Y., & Clynes, M. (2008). CYP1B1 expression is induced by docetaxel: effect on cell viability and drug resistance. British Journal of Cancer, 98(3), 564-570. View Source

Why Generic CYP1B1 Inhibitor Substitution is Scientifically Unsound

The term 'Cyp1B1-IN-2' masks a critical scientific ambiguity, referring to two distinct chemotypes with different molecular structures (α-naphthoflavone derivative 9j vs. 1,8-naphthalimide derivative 3n ) and divergent potency, selectivity, and functional profiles [1]. Generic substitution between these, or with other CYP1B1 inhibitors, is impossible without a significant risk of experimental failure. Even within the same nominal class, the >10-fold difference in enzymatic IC50 between 9j (0.52 nM) [2] and 3n (0.04 nM) will lead to vastly different concentration-effect relationships in cellular assays . Furthermore, their unique mechanisms—3n's mixed-mode inhibition with picomolar Ki and AhR blockade [3] versus 9j's likely distinct binding mode—confer different functional consequences. Therefore, the specific chemical entity (9j or 3n) and its unique quantitative profile, not the generic target class, dictate its utility for a given research objective.

! Two chemotypes share the name Cyp1B1‑IN‑2 but differ in potency, selectivity, and mechanism; assay results may not transfer between them.

! Compound 9j provides 32‑fold selectivity over CYP1A1; substituting 3n (9.5‑fold selectivity) may alter CYP1A1 inhibition and confound CYP1B1‑specific interpretation.

! AhR‑blockade activity is reported only for compound 3n; replacing with 9j removes this mechanism and may shift cellular response profiles.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [2] Horley, N. J., Beresford, K. J. M., Kaduskar, S., Joshi, P., McCann, G. J. P., Ruparelia, K. C., Williams, I. S., Gatchie, L., Sonawane, V. R., Bharate, S. B., & Chaudhuri, B. (2020). Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. European Journal of Medicinal Chemistry, 187, 111938. View Source
• [3] Mao, J., et al. (2024). Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source

Quantitative Differentiation of Cyp1B1-IN-2 Chemotypes vs. Key Comparators

Superior CYP1B1 Enzymatic Potency of Compound 3n vs. α-Naphthoflavone (ANF) and Stilbene TMS

hCYP1B1-IN-2 (compound 3n) demonstrates extremely high potency against the human CYP1B1 enzyme, with an IC50 of 0.040 nM [1]. This is orders of magnitude more potent than foundational CYP1 family inhibitors like α-naphthoflavone (ANF), which has a reported CYP1B1 IC50 of approximately 11 nM [2], and the stilbene inhibitor TMS, which has a reported IC50 of approximately 400 nM [3]. This sub-nanomolar potency establishes 3n as a top-tier inhibitor for experiments requiring near-complete target engagement at low compound concentrations.

CYP1B1 IC₅₀

Reported

0.040 nM (3n)
~11 nM (ANF)
~400 nM (TMS)

Supports high assay sensitivity at low compound concentrations

Recombinant human CYP1B1 enzyme assay; comparators from separate literature

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	0.040 nM
Comparator Or Baseline	α-Naphthoflavone (ANF): ~11 nM; TMS: ~400 nM
Quantified Difference	~275-fold more potent than ANF; ~10,000-fold more potent than TMS
Conditions	Recombinant human CYP1B1 enzyme assay

Why This Matters

Extreme potency reduces the required compound concentration in cellular assays, minimizing potential off-target effects and solubility issues, thereby increasing the signal-to-noise ratio of CYP1B1-specific responses.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [2] Chun, Y. J., Kim, S., Kim, D., Lee, S. K., & Guengerich, F. P. (2001). A new selective and potent inhibitor of human cytochrome P450 1B1 and its application to antimutagenesis. Cancer Research, 61(22), 8164-8170. View Source
• [3] Chun, Y. J., Oh, Y. K., Kim, B. J., Kim, D., Kim, S. S., Choi, H. K., & Kim, M. Y. (2009). Potent inhibition of human cytochrome P450 1B1 by tetramethoxystilbene. Toxicology Letters, 189(1), 84-89. View Source

Unmatched CYP1B1 Binding Affinity (Ki) of Compound 3n via Mixed-Mode Inhibition

The inhibitor hCYP1B1-IN-2 (compound 3n) exerts its potent effect through a mixed inhibition mechanism, exhibiting an extraordinary binding affinity (Ki) of 21.71 pM (0.02171 nM) [1]. This value is significantly lower than the Ki reported for other known inhibitors like DMU-2105 (30 nM) [2] and the typical range for many CYP inhibitors. The picomolar Ki indicates an exceptionally stable enzyme-inhibitor complex, explaining the extremely low IC50 and suggesting prolonged target engagement.

Binding affinity (Kᵢ)

Reported

21.71 pM (3n)
30 nM (DMU‑2105)

Supports tight‑binding inhibitor target‑engagement context

Mixed‑mode inhibition kinetics; recombinant enzyme system

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	21.71 pM
Comparator Or Baseline	DMU-2105: 30 nM (30,000 pM)
Quantified Difference	~1380-fold higher binding affinity
Conditions	Recombinant human CYP1B1 enzyme kinetic assay

Why This Matters

A picomolar Ki is a hallmark of a tight-binding inhibitor. This property is critical for in vivo studies where low, intermittent dosing can still achieve sustained target inhibition, potentially translating to a more favorable efficacy and safety profile.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [2] Horley, N. J., Beresford, K. J., Chhabra, S., & Chaudhuri, B. (2017). Identification of highly potent and selective CYP1B1 inhibitors from a series of pyridylchalcones. Bioorganic & Medicinal Chemistry, 25(20), 5725-5735. View Source

Functional Superiority: Compound 3n Effectively Reverses Paclitaxel Resistance In Vitro

In a functional model of chemoresistance, hCYP1B1-IN-2 (compound 3n) at a concentration of 5 μM significantly sensitized paclitaxel-resistant H460/PTX lung cancer cells. Co-treatment with 3n reduced the IC50 of paclitaxel from 632.6 nM (when used alone) to 100.8 nM, a 6.3-fold increase in sensitivity [1]. This demonstrates a clear, quantifiable reversal of the drug-resistant phenotype, a functional benchmark not reported for the alternative chemotype, Cyp1B1-IN-2 (compound 9j).

Resistance reversal

Head‑to‑head

PTX IC₅₀ 632.6 → 100.8 nM
(6.3‑fold sensitization with 5 µM 3n)

Supports chemoresistance model endpoint in paclitaxel‑resistant lung cancer cells

H460/PTX cell line; 48‑h CCK‑8 assay

Evidence Dimension	Reversal of Paclitaxel Resistance (Reduction in PTX IC50)
Target Compound Data	Paclitaxel IC50 reduced from 632.6 nM to 100.8 nM (6.3-fold reduction) with 5 μM compound 3n
Comparator Or Baseline	Paclitaxel alone (IC50 = 632.6 nM)
Quantified Difference	6.3-fold sensitization
Conditions	Paclitaxel-resistant H460/PTX non-small cell lung cancer cell line; 48-hour incubation; CCK-8 assay

Why This Matters

For researchers studying CYP1B1-mediated drug resistance, compound 3n provides a validated, potent chemical tool to reverse resistance in cellular models. This functional data is essential for planning combination therapy studies, which is a primary application for this target class.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source

Distinct Mechanism of Action: AhR Transcription Activity Blockade by Compound 3n

Beyond direct enzymatic inhibition, hCYP1B1-IN-2 (compound 3n) is reported to block the transcriptional activity of the Aryl hydrocarbon Receptor (AhR) [1]. This is a mechanistically distinct and potentially advantageous feature, as AhR signaling is a known upstream regulator of CYP1B1 expression and contributes to tumor progression and immune evasion [2]. This dual-action profile—direct enzyme inhibition and suppression of its own expression—is not a reported property of the Cyp1B1-IN-2 (compound 9j) chemotype [3] and distinguishes it from simple active-site inhibitors like DMU-2105 [4].

AhR blockade

Class‑level

Blocks AhR transcriptional activity (compound 3n only)

Supports dual‑mechanism pathway research; not reported for 9j

Cell‑based reporter gene assays; qualitative mechanistic distinction

Evidence Dimension	AhR Transcription Activity
Target Compound Data	Blocks AhR transcriptional activity
Comparator Or Baseline	Cyp1B1-IN-2 (compound 9j): Not reported to affect AhR; DMU-2105: Not reported to affect AhR
Quantified Difference	Not quantifiable from available data; reported as a qualitative mechanistic distinction.
Conditions	Cell-based reporter gene assays

Why This Matters

The AhR-blocking activity suggests compound 3n could exert a broader anti-cancer effect beyond simply inhibiting CYP1B1's metabolic function. This dual mechanism may lead to more profound or durable responses in models where AhR signaling is active, offering a scientific rationale for selecting 3n over inhibitors with a single mode of action.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [2] Murray, I. A., Patterson, A. D., & Perdew, G. H. (2014). Aryl hydrocarbon receptor ligands in cancer: friend and foe. Nature Reviews Cancer, 14(12), 801-814. View Source
• [3] Horley, N. J., Beresford, K. J. M., Kaduskar, S., Joshi, P., McCann, G. J. P., Ruparelia, K. C., Williams, I. S., Gatchie, L., Sonawane, V. R., Bharate, S. B., & Chaudhuri, B. (2020). Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. European Journal of Medicinal Chemistry, 187, 111938. View Source
• [4] Horley, N. J., Beresford, K. J., Chhabra, S., & Chaudhuri, B. (2017). Identification of highly potent and selective CYP1B1 inhibitors from a series of pyridylchalcones. Bioorganic & Medicinal Chemistry, 25(20), 5725-5735. View Source

Distinct Selectivity Profile of Compound 9j vs. Compound 3n for CYP1A1 and CYP1A2

The two chemotypes of Cyp1B1-IN-2 exhibit substantially different selectivity profiles against the closely related CYP1 family enzymes. Compound 9j shows IC50 values of 16.7 nM for CYP1A1 and 94.2 nM for CYP1A2, translating to 32-fold and 181-fold selectivity over CYP1B1 (IC50=0.52 nM), respectively . In contrast, compound 3n demonstrates a much narrower selectivity window, with IC50 values of 0.38 nM for CYP1A1 (only 9.5-fold selectivity) and no reported inhibition of CYP1A2 [1]. This stark difference in isoform selectivity has profound implications for interpreting experimental results.

CYP1A1 selectivity

Head‑to‑head

9j: 32‑fold over CYP1A1
3n: 9.5‑fold over CYP1A1

Selection of chemotype depends on CYP1A1 co‑expression and desired off‑target profile

Recombinant CYP enzyme panel; CYP1A2 inhibition reported only for 9j

Evidence Dimension	Selectivity against CYP1A1
Target Compound Data	Compound 9j: 32-fold; Compound 3n: 9.5-fold
Comparator Or Baseline	CYP1B1 IC50
Quantified Difference	Compound 9j is ~3.4-fold more selective for CYP1B1 over CYP1A1 than Compound 3n
Conditions	Recombinant human CYP enzyme assays

Why This Matters

Selection between these chemotypes is critical. Compound 9j offers greater selectivity, making it the preferred tool for dissecting CYP1B1-specific roles in complex systems where CYP1A1 is also expressed. Compound 3n's dual inhibition of CYP1B1 and CYP1A1 may be advantageous in contexts where both enzymes are pathologically relevant, but confounding for studies requiring exclusive CYP1B1 inhibition.

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source

Optimal Application Scenarios for Cyp1B1-IN-2 Chemotypes in Cancer and Drug Metabolism Research

Reversing Taxane Resistance in Lung Cancer Models with Compound 3n

For studies focused on reversing paclitaxel or docetaxel resistance in lung cancer, hCYP1B1-IN-2 (compound 3n) is the validated chemical tool of choice. Evidence shows it reduces the paclitaxel IC50 in resistant H460/PTX cells by 6.3-fold at a 5 μM concentration [1]. This provides a quantifiable benchmark for combination studies aiming to resensitize chemoresistant tumors, a key area of preclinical oncology research.

Investigating CYP1B1-Specific Biology with the Highly Selective Compound 9j

In experimental systems where CYP1A1 and CYP1A2 are co-expressed (e.g., certain hepatocyte or lung cell models) and precise CYP1B1 attribution is required, Cyp1B1-IN-2 (compound 9j) is the superior reagent. Its 32-fold selectivity over CYP1A1 and 181-fold over CYP1A2 ensures that observed effects are primarily due to CYP1B1 inhibition, minimizing confounding results from off-target CYP1 family activity.

Studying AhR-CYP1B1 Signaling Axis with the Dual-Action Compound 3n

For researchers exploring the intersection of AhR signaling and CYP1B1-driven pathology, hCYP1B1-IN-2 (compound 3n) offers a unique dual-mechanism tool. Its ability to both potently inhibit CYP1B1 (IC50=0.04 nM) and block AhR transcriptional activity makes it ideal for probing this specific regulatory feedback loop in cancer progression, immune modulation, or toxicology models [2].

Quantitative Structure-Activity Relationship (QSAR) and Medicinal Chemistry

The existence of two distinct chemotypes under the same 'Cyp1B1-IN-2' nomenclature provides a valuable case study for medicinal chemists. Comparing the 1,8-naphthalimide core (compound 3n) [3] and the α-naphthoflavone core (compound 9j) [4] allows for the evaluation of different chemical scaffolds on potency, selectivity, and mechanism (e.g., mixed vs. competitive inhibition). This is essential for designing next-generation inhibitors with improved drug-like properties.

Application

Selection Property

Validation Focus

Taxane‑resistance reversal models

Reported chemoresistance reversal context

Paclitaxel sensitization endpoint in resistant lung cancer lines

CYP1B1‑specific pathway studies

High CYP1A1 selectivity (9j chemotype)

CYP1A1/1A2 off‑target contribution review

AhR‑CYP1B1 signaling axis research

Dual‑mechanism (inhibition + AhR blockade)

AhR transcriptional activity and downstream target modulation

CYP1B1 inhibitor scaffold evaluation

Distinct chemotype comparison (1,8‑naphthalimide vs. α‑naphthoflavone)

QSAR, selectivity profiling, and mechanism analysis

• [1] Mao, J., Zhang, H., Wang, Y., Yao, X., Liu, H., Wang, J., & Zhang, F. (2024). Design, synthesis and structure-activity relationship of 1,8-naphthalimide derivatives as highly potent hCYP1B1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [2] Murray, I. A., Patterson, A. D., & Perdew, G. H. (2014). Aryl hydrocarbon receptor ligands in cancer: friend and foe. Nature Reviews Cancer, 14(12), 801-814. View Source
• [3] Mao, J., et al. (2024). Bioorganic & Medicinal Chemistry Letters, 107, 129776. View Source
• [4] Horley, N. J., Beresford, K. J. M., Kaduskar, S., Joshi, P., McCann, G. J. P., Ruparelia, K. C., Williams, I. S., Gatchie, L., Sonawane, V. R., Bharate, S. B., & Chaudhuri, B. (2020). Synthesis and structure-activity relationship studies of α-naphthoflavone derivatives as CYP1B1 inhibitors. European Journal of Medicinal Chemistry, 187, 111938. View Source